Cas no 1289124-22-6 (3-formyl-5-sulfamoylbenzoic acid)
3-formyl-5-sulfamoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-formyl-5-sulfamoylbenzoic acid
- EN300-1578741
- 1289124-22-6
-
- Inchi: 1S/C8H7NO5S/c9-15(13,14)7-2-5(4-10)1-6(3-7)8(11)12/h1-4H,(H,11,12)(H2,9,13,14)
- InChI Key: HXWDHHPOGYEMDA-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=O)C=C(C(=O)O)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 229.00449350g/mol
- Monoisotopic Mass: 229.00449350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 123Ų
3-formyl-5-sulfamoylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1578741-0.05g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-0.1g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-0.25g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-0.5g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-1.0g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-2.5g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-5.0g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-10.0g |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1578741-50mg |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 50mg |
$1308.0 | 2023-09-24 | ||
| Enamine | EN300-1578741-100mg |
3-formyl-5-sulfamoylbenzoic acid |
1289124-22-6 | 100mg |
$1371.0 | 2023-09-24 |
3-formyl-5-sulfamoylbenzoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-formyl-5-sulfamoylbenzoic acid
3-Formyl-5-Sulfamoylbenzoic Acid: A Comprehensive Overview
3-Formyl-5-sulfamoylbenzoic acid (CAS No. 1289124-22-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The benzoic acid backbone of this molecule serves as a versatile platform for further functionalization, making it a valuable intermediate in various chemical syntheses.
The molecular structure of 3-formyl-5-sulfamoylbenzoic acid is defined by the presence of a formyl group at the 3-position and a sulfamoyl group at the 5-position on the benzoic acid ring. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of drugs, making this compound a promising candidate for drug design.
One of the most notable aspects of 3-formyl-5-sulfamoylbenzoic acid is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.
In addition to its medicinal applications, 3-formyl-5-sulfamoylbenzoic acid has also found utility in material science. Its ability to form stable metal complexes has led to its investigation as a ligand in catalysis and sensor technology. Recent advancements in green chemistry have further underscored the importance of this compound as a sustainable building block for synthesizing eco-friendly materials.
The synthesis of 3-formyl-5-sulfamoylbenzoic acid involves a multi-step process that typically begins with the preparation of benzoic acid derivatives. The introduction of the formyl group and sulfamoyl group requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and continuous flow chemistry, have significantly improved the efficiency of this process.
From an analytical standpoint, 3-formyl-5-sulfamoylbenzoic acid has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have shed light on its electronic properties and reactivity patterns.
Looking ahead, the continued exploration of 3-formyl-5-sulfamoylbenzoic acid is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of chemical versatility and biological activity positions it as a key player in the development of next-generation drugs and materials.
1289124-22-6 (3-formyl-5-sulfamoylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)